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Compound of Interest

Compound Name: 5-(4-tert-butylphenyl)-2H-tetrazole

Cat. No.: B145207 Get Quote

An In-depth Technical Guide to 5-(4-tert-butylphenyl)-2H-tetrazole

This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential biological activities of 5-(4-tert-butylphenyl)-2H-tetrazole, tailored for researchers,

scientists, and professionals in drug development.

Core Compound Information
Molecular Formula: C₁₁H₁₄N₄[1]

Molecular Weight: 202.261 g/mol [1]

Physicochemical Data
Property Value Source

Molecular Formula C₁₁H₁₄N₄ [1]

Molecular Weight 202.261 g/mol [1]

IUPAC Name
5-(4-tert-butylphenyl)-2H-

1,2,3,4-tetrazole
[1]

CAS Number 126393-38-2 [1][2]
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The synthesis of 5-substituted-2H-tetrazoles is most commonly achieved through a [3+2]

cycloaddition reaction between a nitrile and an azide. Below is a general experimental protocol

that can be adapted for the synthesis of 5-(4-tert-butylphenyl)-2H-tetrazole.

General Experimental Protocol: Cycloaddition Reaction
This protocol is a standard method for the synthesis of 5-substituted-1H-tetrazoles, which

exists in tautomeric equilibrium with the 2H-form.

Materials:

4-tert-butylbenzonitrile

Sodium azide (NaN₃)

Ammonium chloride (NH₄Cl)

Dimethylformamide (DMF)

Hydrochloric acid (HCl)

Deionized water

Ethyl acetate

Procedure:

In a round-bottom flask, dissolve 4-tert-butylbenzonitrile (1 equivalent) in dimethylformamide

(DMF).

Add sodium azide (1.5 equivalents) and ammonium chloride (1.5 equivalents) to the solution.

Heat the reaction mixture at 120-130°C and monitor the reaction progress using Thin Layer

Chromatography (TLC).

After completion of the reaction (typically 12-24 hours), cool the mixture to room

temperature.
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Pour the reaction mixture into a beaker of ice-water and acidify with 2M hydrochloric acid

(HCl) to a pH of approximately 2-3.

The crude product will precipitate out of the solution. Collect the solid by vacuum filtration.

Wash the solid with cold deionized water.

For purification, the crude product can be recrystallized from a suitable solvent system, such

as an ethanol/water mixture, or purified using column chromatography on silica gel with an

ethyl acetate/hexane gradient.

Dry the purified product under vacuum to yield 5-(4-tert-butylphenyl)-2H-tetrazole.

Logical Workflow for Synthesis:
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Caption: General workflow for the synthesis of 5-(4-tert-butylphenyl)-2H-tetrazole.

Potential Biological Activities and Mechanism of
Action
While specific quantitative bioactivity data for 5-(4-tert-butylphenyl)-2H-tetrazole is not

extensively available in public literature, the broader class of tetrazole derivatives is well-

documented for a wide range of pharmacological activities.[3][4][5] The tetrazole ring is often

employed as a bioisostere for the carboxylic acid group in drug design, enhancing metabolic

stability and pharmacokinetic properties.

General Biological Activities of Tetrazole Derivatives:
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Anticancer Activity: Many tetrazole derivatives have been reported to exhibit cytotoxic effects

against various cancer cell lines.[4][6][7] The mechanism often involves the induction of

apoptosis.

Antimicrobial Activity: Tetrazole-containing compounds have shown efficacy against both

Gram-positive and Gram-negative bacteria, as well as various fungal strains.[5]

Anti-inflammatory Activity: Several tetrazole derivatives have demonstrated potent anti-

inflammatory properties, with some acting as inhibitors of cyclooxygenase (COX) enzymes.

[8]

Antihypertensive Activity: The tetrazole moiety is a key component in several angiotensin II

receptor blockers (ARBs) used to treat hypertension.[9]

Postulated Mechanism of Action
The biological effects of tetrazole derivatives are generally attributed to their ability to interact

with various enzymes and receptors.[3] The tetrazole ring, with its high nitrogen content and

acidic nature, can participate in hydrogen bonding and other non-covalent interactions within

biological targets.

Potential Signaling Pathway Involvement:

Given the known activities of tetrazole derivatives, 5-(4-tert-butylphenyl)-2H-tetrazole could

potentially modulate signaling pathways involved in cell proliferation, inflammation, and

microbial growth. A hypothetical pathway diagram illustrating a potential anti-inflammatory

mechanism is presented below.
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Caption: Postulated anti-inflammatory signaling pathway for a tetrazole derivative.

Summary
5-(4-tert-butylphenyl)-2H-tetrazole is a heterocyclic compound with a molecular formula of

C₁₁H₁₄N₄ and a molecular weight of 202.261 g/mol .[1] Its synthesis can be readily achieved

through established cycloaddition methods. While specific biological data for this compound is

limited, the extensive research on tetrazole derivatives suggests its potential as a scaffold for

the development of novel therapeutic agents, particularly in the areas of oncology, infectious

diseases, and inflammatory disorders. Further investigation is warranted to fully elucidate the

specific biological activities and mechanisms of action of 5-(4-tert-butylphenyl)-2H-tetrazole.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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